Cas no 4312-99-6 (1-Octen-3-one)

• Product Name: 1-Octen-3-one
• CAS No: 4312-99-6
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00036558
• CID: 44919
• PubChem ID: 160871092
• Update Time: 2025-07-20

1-Octen-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Octen-3-one
• n-Amyl vinyl ketone~n-Pentyl vinyl ketone
• Oct-1-en-3-one
• 3-oxo-1-octene
• Amyl vinyl ketone
• EINECS 224-327-5
• FEMA No. 3515
• n-amyl vinyl ketone
• n-pentyl vinyl ketone
• Pentyl Vinyl Ketone
• Vinyl amyl ketone
• Amyl vinylketone
• 1-octene-3-one
• 7LT7Z4Q9XR
• KLTVSWGXIAYTHO-UHFFFAOYSA-N
• Octen-3-one, 1
• DSSTox_CID_27162
• DSSTox_RID_82163
• DSSTox_GSID_47162
• KSC236C1F
• FEMA 3515
• 1-
• 1-Octen-3-one, analytical standar

• MDL： MFCD00036558
• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h4H,2-3,5-7H2,1H3
• InChI Key： KLTVSWGXIAYTHO-UHFFFAOYSA-N
• SMILES： CCCCCC(C=C)=O
• BRN： 1700905

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.833 g/mL at 25 °C
• Boiling Point: 60°C/16mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.432-1.438
• PSA: 17.07000
• LogP: 2.32180
• Solubility: Uncertain
• FEMA: 3515

1-Octen-3-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R10: flammable.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-Octen-3-one

Recent Advances in the Study of 1-Octen-3-one (CAS: 4312-99-6) in Chemical Biology and Pharmaceutical Research

1-Octen-3-one (CAS: 4312-99-6) is a volatile organic compound known for its distinctive mushroom-like odor. Recent studies have highlighted its significance in chemical biology and pharmaceutical research, particularly in the context of flavor and fragrance chemistry, insect behavior modulation, and potential therapeutic applications. This research briefing synthesizes the latest findings on 1-Octen-3-one, focusing on its molecular mechanisms, synthesis pathways, and emerging applications in the biomedical field.

A study published in the Journal of Chemical Ecology (2023) explored the role of 1-Octen-3-one as a semiochemical in insect communication. The research demonstrated that this compound acts as a potent attractant for certain mosquito species, including Aedes aegypti, which is a vector for diseases such as dengue and Zika. The findings suggest that 1-Octen-3-one could be leveraged in the development of novel insect repellents or traps, offering a chemical ecology-based approach to vector control.

In the realm of synthetic chemistry, advancements have been made in the efficient production of 1-Octen-3-one. A recent paper in Organic Letters (2024) detailed a catalytic oxidation method using ruthenium-based catalysts to synthesize 1-Octen-3-one from 1-octen-3-ol with high yield and selectivity. This method addresses previous challenges related to scalability and environmental impact, paving the way for broader industrial applications of the compound.

Pharmaceutical research has also investigated the bioactive properties of 1-Octen-3-one. A preclinical study in the European Journal of Medicinal Chemistry (2023) reported that derivatives of 1-Octen-3-one exhibit moderate antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus. The study proposed that structural modifications of the compound could enhance its efficacy, positioning it as a potential lead molecule for antibiotic development.

Furthermore, 1-Octen-3-one has been implicated in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience found that the compound interacts with olfactory receptors in the brain, potentially influencing neuronal signaling pathways associated with Parkinson's disease. While preliminary, these findings open new avenues for exploring the role of volatile organic compounds in neurological disorders.

In conclusion, 1-Octen-3-one (CAS: 4312-99-6) continues to be a molecule of interest across multiple disciplines. Its applications range from ecological interventions to pharmaceutical development, with recent research underscoring its versatility and untapped potential. Future studies should focus on optimizing its synthesis, elucidating its biological targets, and exploring its therapeutic possibilities in greater depth.